AMG580

• Molecular Formula: C26H24FN5O3
• Molecular Weight: 473.5 g/mol
• InChI: InChI=1S/C26H24FN5O3/c1-16(27)26(34)32-14-10-17(11-15-32)22-25(29-13-12-28-22)35-19-8-6-18(7-9-19)23(33)24-30-20-4-2-3-5-21(20)31-24/h2-9,12-13,16-17H,10-11,14-15H2,1H3,(H,30,31)
• InChIKey: NWONINZVPVTBGN-UHFFFAOYSA-N

AMG580: Selective PDE10A PET Tracer

AMG 176 (Tapotoclax) is a potent, selective, and reversible small-molecule inhibitor of myeloid cell leukemia-1 (Mcl-1), a key pro-survival protein in the Bcl-2 family that mediates apoptosis evasion in multiple hematologic malignancies [1]. As the first Mcl-1 inhibitor to advance into human clinical trials in 2016, AMG 176 established a foundational benchmark for this therapeutic class [2]. The compound disrupts the protein-protein interaction between Mcl-1 and Bak by binding with high affinity (Ki = 0.06 nM) to the BH3-binding groove of Mcl-1, thereby activating the intrinsic mitochondrial apoptosis pathway [3]. AMG 176 has been evaluated in Phase 1 clinical trials for relapsed/refractory multiple myeloma (NCT02675452) and myelodysplastic syndromes (NCT05209152), with intravenous administration [4].

1 PDE10A-selective PET tracer for CNS target engagement studies

2 Enables non-invasive imaging of PDE10A distribution in preclinical brain models

3 Supports PK-PD occupancy modeling and dose-response research in NHP

• [1] Sean R. Caenepeel, Brian Belmontes, Jan Sun, Angela Coxon, Gordon Moody, Paul E. Hughes. Preclinical evaluation of AMG 176, a novel, potent and selective Mcl-1 inhibitor with robust anti-tumor activity in Mcl-1 dependent cancer models. Cancer Res. 2017;77(13_Supplement):2027. View Source
• [2] Paul E. Hughes. The discovery and preclinical characterization of AMG 176: A first-in-class Mcl-1 inhibitor in clinical development for multiple myeloma. Cancer Res. 2017;77(13_Supplement):DDT01-01. View Source
• [3] Chemical Probes Portal. AMG 176 Antagonist of MCL1. 2020. View Source
• [4] ClinicalTrials.gov. AMG 176 First in Human Trial in Participants With Relapsed or Refractory Multiple Myeloma and Participants With Relapsed or Refractory Acute Myeloid Leukemia. NCT02675452. View Source

Why AMG580 Cannot Be Substituted

Mcl-1 inhibitors are not interchangeable due to substantial differences in binding affinity, selectivity profiles, pharmacokinetic properties, and clinical safety outcomes. AMG 176 exhibits a distinct structural binding mode compared to macrocyclic inhibitors such as AZD5991, which translates to differing species cross-reactivity and target engagement kinetics [1]. Furthermore, while cardiotoxicity manifested as troponin elevation has emerged as a class-level liability for multiple Mcl-1 inhibitors including ABBV-467 and AMG 397, AMG 176 demonstrated no clinically significant troponin elevations in its Phase 1 myelodysplastic syndromes trial [2]. The oral bioavailability profile of AMG 176 also differs from follow-on orally administered compounds, with distinct dosing schedules and exposure-response relationships [3]. These quantitative and qualitative distinctions preclude simple substitution in both experimental and procurement contexts.

! General PDE10A inhibitors may lack isoform selectivity required for specific brain PET signal, leading to high nonspecific binding.

! Tracers with different affinity or brain uptake kinetics can fail to provide quantifiable target engagement measures.

! Variation in lipophilicity (LogP) alters CNS penetration and washout, complicating occupancy calculation without direct comparative data.

• [1] Piotr R. Arlouskaya, Zbigniew R. Nawara, et al. Crystal structure analysis of clinical-stage Mcl-1 inhibitors AMG-176, AZD5991, and S64315. Diamond Light Source Publications. 2022. View Source
• [2] Kelly Sharon Chien, Juan Jose Rodriguez-Sevilla, Yesid Alvarado, Guillermo Garcia-Manero. A phase I study of the myeloid cell leukemia 1 (MCL1) inhibitor tapotoclax (AMG 176) in patients with myelodysplastic syndromes after hypomethylating agent failure. J Clin Oncol. 2024;42(16_suppl):6570. View Source
• [3] Sean R. Caenepeel, et al. AMG 176, a selective MCL1 inhibitor, is effective in hematologic cancer models alone and in combination with established therapies. Cancer Discov. 2018;8(12):1582-1597. View Source

AMG580 Performance Comparison

In Vitro Affinity vs. JNJ42259152

AMG 176 demonstrates sub-nanomolar binding affinity (Ki = 0.06 nM) for the BH3-binding groove of Mcl-1, representing a 2.2-fold improvement over AZD5991 (Ki = 0.13 nM) measured under comparable biochemical conditions [1]. Both values were determined using TR-FRET binding assays with purified recombinant Mcl-1 protein [1]. The enhanced binding affinity of AMG 176 may translate to more potent target engagement at lower drug concentrations.

In vitro affinity vs. JNJ42259152

Reported

Target: KD 71.9 pM

Comparator: [18F]JNJ42259152 KD 6.62 nM

Difference: ~100-fold lower KD for AMG580

Supports robust signal at low tracer doses in preclinical imaging

Cross-study in vitro binding comparison; confirm in intended model

Evidence Dimension	Mcl-1 binding affinity (Ki)
Target Compound Data	Ki = 0.06 nM (60 pM)
Comparator Or Baseline	AZD5991: Ki = 0.13 nM
Quantified Difference	2.2-fold higher affinity (lower Ki value) for AMG 176
Conditions	TR-FRET binding assay with recombinant Mcl-1 protein

Why This Matters

Higher binding affinity may enable lower effective dosing concentrations in experimental systems, reducing potential off-target effects and conserving compound usage in preclinical studies.

• [1] Chemical Probes Portal. AMG 176 Antagonist of MCL1. Ki = 60 pM by TR-FRET. 2020. View Source

In Vivo Specific Binding in Primate Brain

AMG 176 exhibits a substantial selectivity window against related pro-survival Bcl-2 family proteins, with binding affinities of 0.7 µM for Bcl-xL and 0.95 µM for Bcl-2, representing >11,000-fold selectivity for Mcl-1 versus Bcl-xL and >15,000-fold selectivity versus Bcl-2 [1]. This selectivity profile contrasts with other Mcl-1 inhibitors such as S63845, which exhibits 6-fold higher affinity for human versus mouse Mcl-1 but demonstrates species-dependent variations in selectivity .

In vivo binding in primate brain

Reported

Target: BPND Putamen 3.38, Caudate 3.16

Reference: [11C]IMA107 BPND ~4.26

Difference: within ~21% of comparator

Provides high image contrast for PDE10A-rich regions in NHP studies

Rhesus macaque 2-tissue compartment model; cross-study comparison

Evidence Dimension	Selectivity ratio: Mcl-1 affinity / Bcl-xL affinity
Target Compound Data	Mcl-1 Ki = 0.06 nM; Bcl-xL Ki = 700 nM; Bcl-2 Ki = 950 nM
Comparator Or Baseline	S63845: 6-fold species selectivity (human vs. mouse Mcl-1)
Quantified Difference	>11,000-fold selectivity for Mcl-1 over Bcl-xL; >15,000-fold over Bcl-2
Conditions	TR-FRET binding assays with recombinant proteins

Why This Matters

High intra-family selectivity reduces confounding apoptotic effects mediated through Bcl-xL or Bcl-2 inhibition, enabling cleaner interpretation of Mcl-1-specific pharmacology in mechanistic studies.

• [1] Chemical Probes Portal. AMG 176 Off-Target Selectivity Assessment: Bcl-xL 0.7 µM, Bcl-2 0.95 µM. 2020. View Source

Target Occupancy in Baboon Dose-Response

In a cell-based split-luciferase complementation assay measuring Mcl-1/Bak protein-protein interaction disruption, AMG 176 exhibited an IC50 of 43 nM . This functional cellular readout provides a bridge between biochemical binding affinity and downstream apoptosis activation. In comparison, AZD5991 demonstrates a GI50 of <100 nM in myeloma and AML cell viability assays, though the specific assay conditions and endpoints differ, limiting direct quantitative comparison .

Target occupancy dose-response

Head-to-head

Pre-treatment: unlabeled AMG580 0.24 mg/kg i.v.

Effect: ~70% reduction in striatal BPND from baseline

Confirms suitability for quantitative target engagement studies

Baboon PET scan; supports occupancy-based dose modeling in preclinical research

Evidence Dimension	Cellular Mcl-1/Bak disruption activity (IC50)
Target Compound Data	IC50 = 43 nM in split-luciferase complementation assay
Comparator Or Baseline	AZD5991: GI50 < 100 nM in myeloma/AML viability assays
Quantified Difference	Assay endpoints differ; both compounds demonstrate sub-100 nM cellular activity
Conditions	Cell-based split-luciferase complementation assay for Mcl-1/Bak interaction

Why This Matters

The 43 nM cellular IC50 confirms that AMG 176's high biochemical binding affinity translates to functional target engagement in intact cellular systems, validating its utility for cell-based apoptosis studies.

In Vivo Affinity Quantification in Baboons

In a Phase 1 study evaluating tapotoclax (AMG 176) in patients with myelodysplastic syndromes after hypomethylating agent failure (NCT05209152), no clinically significant troponin elevations were observed and no dose-limiting toxicities (DLTs) occurred at doses up to 240 mg/m² [1]. This contrasts with the Mcl-1 inhibitor ABBV-467, where cardiac troponin increases were observed in 4 of 8 patients (50%) in a first-in-human study, suggesting a class effect liability that may not manifest uniformly across all Mcl-1 inhibitors [2]. Notably, cardiac adverse events with AMG 176 were self-resolving without requiring dose reductions [1].

In vivo KD quantification

Reported

KD in vivo: ~0.44 nM

Measured via Scatchard analysis of PET data in baboons

Enables accurate translation of occupancy into preclinical dose modeling

High/low specific activity PET scans; model-dependent value

Evidence Dimension	Clinical cardiotoxicity incidence (troponin elevation)
Target Compound Data	0/7 patients (0%) with clinically significant troponin elevations; 0 DLTs observed
Comparator Or Baseline	ABBV-467: 4/8 patients (50%) with cardiac troponin increases
Quantified Difference	AMG 176 showed no troponin signal versus 50% incidence with ABBV-467 in first-in-human studies
Conditions	Phase 1 clinical trial, MDS patients, doses 120-240 mg/m² IV weekly

Why This Matters

The favorable cardiac safety profile of AMG 176 in this patient cohort reduces confounding toxicity variables in preclinical models and may enable combination strategies where cardiotoxicity is a limiting concern.

• [1] Kelly Sharon Chien, et al. A phase I study of the myeloid cell leukemia 1 (MCL1) inhibitor tapotoclax (AMG 176) in patients with myelodysplastic syndromes after hypomethylating agent failure. J Clin Oncol. 2024;42(16_suppl):6570. View Source
• [2] P. H. Frankel, et al. Selective MCL-1 inhibitor ABBV-467 is efficacious in tumor models but is associated with cardiac troponin increases in patients. Commun Med. 2023;3(1):1-14. View Source

Selectivity Against Other PDE Isoforms

Studies with Compound A, a close structural analog of AMG 176, revealed that treatment for as little as two hours was sufficient to achieve complete cell killing in highly Mcl-1-dependent multiple myeloma and AML cell lines [1]. This rapid commitment to apoptosis occurs via disruption of Mcl-1/Bak protein-protein interactions and subsequent caspase activation, with the effect being irreversible upon compound washout [1]. In contrast, other Mcl-1 inhibitors such as S63845 show slower apoptosis induction kinetics that correlate with baseline Mcl-1 protein levels and require sustained exposure for maximal effect [2].

Selectivity vs. PDE isoforms

Method context

Panel screen of recombinant PDE1-9, PDE11 up to 30 μM AMG580

Result: No significant inhibition of other isoforms

Ensures PET signal reflects PDE10A binding only, limiting off-target noise

In vitro enzyme assays; selectivity profile critical for imaging tracer specificity

Evidence Dimension	Minimum treatment duration for complete cell killing
Target Compound Data	2 hours (Compound A, AMG 176 analog) in Mcl-1-dependent lines
Comparator Or Baseline	S63845: sustained exposure required; apoptosis kinetics correlate with Mcl-1 protein turnover rates
Quantified Difference	AMG 176 analog achieves complete killing with 2-hour pulse; S63845 requires continuous exposure for maximal efficacy
Conditions	Multiple myeloma and AML cell lines with high Mcl-1 dependency

Why This Matters

Rapid apoptosis induction kinetics may enable discontinuous dosing schedules that reduce cumulative drug exposure while maintaining efficacy, a property relevant for designing preclinical dosing regimens.

• [1] Sean R. Caenepeel, et al. Preclinical evaluation of AMG 176, a novel, potent and selective Mcl-1 inhibitor with robust anti-tumor activity in Mcl-1 dependent cancer models. Cancer Res. 2017;77(13_Supplement):2027. View Source
• [2] A. Kotschy, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538:477-482. View Source

AMG 176 In Vivo Efficacy: Complete Tumor Regression in OPM-2 Multiple Myeloma Xenografts

Oral administration of AMG 176 (20-60 mg/kg, QD) to mice bearing established OPM-2 multiple myeloma xenografts resulted in dose-dependent tumor growth inhibition, with complete tumor regression achieved at elevated doses [1]. Efficacy was achieved at doses that correlated with induction of apoptotic markers including activated Bak, demonstrating a clear pharmacokinetic/pharmacodynamic relationship [1]. In comparison, AZD5991 demonstrated tumor growth inhibition in MOLP-8 and MV4-11 xenograft models with TGI values ranging from 50-90% at doses of 30-100 mg/kg, though complete regression was not consistently reported [2].

Evidence Dimension	In vivo tumor growth inhibition in multiple myeloma xenografts
Target Compound Data	Robust TGI with complete tumor regression at 20-60 mg/kg PO QD in OPM-2 model
Comparator Or Baseline	AZD5991: 50-90% TGI at 30-100 mg/kg in MOLP-8 and MV4-11 models
Quantified Difference	AMG 176 achieves complete regression; AZD5991 reports partial TGI
Conditions	Established OPM-2 xenografts in immunocompromised mice, oral dosing

Why This Matters

The ability to achieve complete tumor regression in a preclinical xenograft model distinguishes AMG 176 as a highly efficacious tool compound for in vivo Mcl-1 dependency studies.

• [1] Sean R. Caenepeel, et al. Preclinical evaluation of AMG 176, a novel, potent and selective Mcl-1 inhibitor with robust anti-tumor activity in Mcl-1 dependent cancer models. Cancer Res. 2017;77(13_Supplement):2027. View Source
• [2] A. Tron, et al. Discovery of Mcl-1-specific inhibitor AZD5991 and preclinical activity in multiple myeloma and acute myeloid leukemia. Nat Commun. 2018;9:5341. View Source

AMG580 Research Applications

Target Engagement for PDE10A Therapeutics

With a Ki of 0.06 nM, AMG 176 offers 2.2-fold higher binding affinity for Mcl-1 than AZD5991 (Ki = 0.13 nM), making it the preferred choice for TR-FRET binding assays, surface plasmon resonance (SPR) studies, and other biochemical applications where maximum target engagement sensitivity is required [1][2]. The sub-100 pM affinity enables robust signal detection at lower compound concentrations, conserving valuable reagent.

Longitudinal PDE10A Imaging in Disease Models

Researchers requiring clean pharmacological dissection of Mcl-1-specific versus Bcl-xL- or Bcl-2-mediated apoptosis should select AMG 176 based on its >11,000-fold selectivity window over Bcl-xL and >15,000-fold over Bcl-2 [1]. This high intra-family selectivity reduces confounding pro-apoptotic signals, enabling unambiguous attribution of cellular effects to Mcl-1 inhibition. The activity profile distinct from selective Bcl-2 inhibitors further underscores its utility for pathway-specific studies [2].

Binding Selectivity Profiling of PDE10A Inhibitors

Investigators conducting preclinical efficacy studies in multiple myeloma xenograft models should prioritize AMG 176 based on demonstrated complete tumor regression at 20-60 mg/kg oral dosing in OPM-2 xenografts [1]. The established PK/PD relationship with Bak activation biomarkers provides a validated framework for dose selection and pharmacodynamic monitoring. The once-daily discontinuous dosing schedule offers experimental convenience without compromising anti-tumor activity [1].

Combination Therapy Studies with Venetoclax or MAPK Pathway Inhibitors

AMG 176 has demonstrated synergistic anti-tumor activity when combined with therapies selectively targeting Bcl-2 (e.g., venetoclax), the MAPK pathway, and proteasome inhibitors [1]. The compound's favorable cardiac safety profile—specifically the absence of clinically significant troponin elevations in Phase 1 trials—reduces the confounding cardiotoxicity signal observed with other Mcl-1 inhibitors such as ABBV-467, making AMG 176 a safer baseline for combination studies where additive cardiac stress is a concern [2].

Application

Selection Property

Validation Focus

Preclinical target occupancy for PDE10A inhibitors

Quantitative PET occupancy tracer with reported high affinity

PK-PD model validation and dose-response in NHP

Longitudinal PDE10A imaging in neurodegenerative disease models

High specific striatal binding signal (BPND)

Non-invasive biomarker of target integrity in disease models

In vitro binding selectivity profiling of PDE10A inhibitors

High-affinity radioligand [3H]AMG580

Competitive binding kinetics and specificity assessment

• [1] Sean R. Caenepeel, et al. Preclinical evaluation of AMG 176, a novel, potent and selective Mcl-1 inhibitor with robust anti-tumor activity in Mcl-1 dependent cancer models. Cancer Res. 2017;77(13_Supplement):2027. View Source
• [2] Kelly Sharon Chien, et al. A phase I study of the myeloid cell leukemia 1 (MCL1) inhibitor tapotoclax (AMG 176) in patients with myelodysplastic syndromes after hypomethylating agent failure. J Clin Oncol. 2024;42(16_suppl):6570. View Source